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Compound of Interest

Compound Name: BRD4 Inhibitor-28

Cat. No.: B12377358

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bromodomain-containing protein 4 (BRD4) is a key epigenetic reader protein belonging to the
Bromodomain and Extra-Terminal domain (BET) family. It plays a crucial role in regulating the
transcription of genes involved in cell cycle progression, proliferation, and inflammation.
Consequently, BRD4 has emerged as a significant therapeutic target for a range of diseases,
including cancer and inflammatory conditions. Small molecule inhibitors of BRD4 have shown
considerable promise in preclinical and clinical studies.

Accurate and consistent preparation of inhibitor stock solutions is fundamental to the reliability
and reproducibility of in vitro and in vivo experiments. This document provides a detailed
protocol for the preparation of a stock solution of BRD4 Inhibitor-28 (specifically referencing
the compound sold by MedchemExpress, Cat. No. HY-149519; CAS No. 2468960-80-5), a
potent, orally active inhibitor of BRDA4.

Data Presentation

Quantitative data for BRD4 Inhibitor-28 (HY-149519) and recommended solvents are
summarized in the table below. It is imperative to consult the manufacturer's certificate of
analysis for lot-specific information.
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Parameter

Value

Compound Name

BRD4 Inhibitor-28 (Compound 18)

Catalog Number

HY-149519

CAS Number 2468960-80-5
Molecular Formula C23H24N404S
Molecular Weight 452.53 g/mol
BRD4-BD1: 15 nM, BRD4-BD2: 55 nM, BRD2-
ICso0 Values BD1: 19 nM, BRD3-BD1: 25 nM, BRDT-BD1: 68

nM[1]

Recommended Solvent

Dimethyl sulfoxide (DMSO)

Reported Solubility

Soluble in DMSO

Recommended Stock Conc.

10 mM to 50 mM in DMSO

Storage of Powder

Refer to the manufacturer's recommendation

(typically -20°C for long-term storage)

Storage of Stock Solution

Aliquot and store at -20°C or -80°C. Avoid

repeated freeze-thaw cycles.

Signaling Pathway of BRD4 Inhibition

BRD4 functions by binding to acetylated lysine residues on histone tails, which in turn recruits

transcriptional machinery to drive the expression of target genes, including oncogenes like c-

Myc. BRD4 inhibitors competitively bind to the acetyl-lysine binding pockets of BRD4,

displacing it from chromatin and thereby downregulating the expression of these target genes.

This mechanism leads to cell cycle arrest and apoptosis in cancer cells.
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Caption: Mechanism of BRD4 inhibition.

Experimental Protocols
Materials and Equipment
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e BRD4 Inhibitor-28 (HY-149519) powder

¢ Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)
 Sterile microcentrifuge tubes (1.5 mL)

» Sterile serological pipettes and pipette tips

e \Vortex mixer

e Analytical balance

o Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant
gloves

Safety Precautions

e Always handle the compound in a well-ventilated area, preferably within a chemical fume
hood.

o Wear appropriate PPE to avoid skin and eye contact.
o Refer to the Safety Data Sheet (SDS) for detailed safety information before handling.

o DMSO is a potent solvent and can facilitate the absorption of other chemicals through the
skin. Handle with care.

Preparation of a 10 mM Stock Solution

This protocol describes the preparation of 1 mL of a 10 mM stock solution of BRD4 Inhibitor-
28.

o Equilibration: Allow the vial of BRD4 Inhibitor-28 powder to equilibrate to room temperature
for 15-20 minutes before opening to prevent condensation of moisture.

o Weighing: Accurately weigh out 4.53 mg of BRD4 Inhibitor-28 powder using an analytical
balance.

o Calculation:
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Amount (moles) = Concentration (M) x Volume (L)

Amount (moles) = 0.010 mol/L x 0.001 L = 0.00001 mol

Mass (g) = Amount (moles) x Molecular Weight ( g/mol )

Mass (g) = 0.00001 mol x 452.53 g/mol = 0.0045253 g = 4.53 mg

o Dissolution:

o Carefully transfer the weighed powder into a sterile 1.5 mL microcentrifuge tube.
o Add 1 mL of anhydrous DMSO to the tube.

o Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is completely
dissolved. A clear solution should be observed. If necessary, gentle warming in a 37°C
water bath or brief sonication can aid in dissolution.

o Storage:

o Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 20 pL or 50 pL) in
sterile microcentrifuge tubes. This minimizes the number of freeze-thaw cycles, which can
degrade the compound.

o Clearly label each aliquot with the compound name, concentration, date of preparation,
and your initials.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).

Preparation of Working Solutions (Serial Dilution)

For cell-based assays, the high concentration of DMSO in the stock solution can be toxic to
cells. It is crucial to perform serial dilutions to achieve the desired final concentration with a low,
non-toxic percentage of DMSO (typically < 0.1%).

 Intermediate Dilutions: It is recommended to first perform intermediate dilutions of the 10 mM
stock solution in pure DMSO. For example, to prepare a 1 mM solution, dilute the 10 mM
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stock 1:10 in DMSO.

 Final Dilution: Add the final, diluted DMSO stock to your aqueous buffer or cell culture
medium. For instance, to achieve a 1 uM working solution, you can add 1 pL ofa 1 mM
intermediate stock to 1 mL of culture medium (a 1:1000 dilution). This results in a final
DMSO concentration of 0.1%.

« Control: Always include a vehicle control in your experiments, which contains the same final
concentration of DMSO as your treated samples.

Experimental Workflow

The following diagram illustrates the key steps for preparing the BRD4 Inhibitor-28 stock
solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12377358#how-to-prepare-brd4-inhibitor-28-stock-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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